2-({1-[(3-bromopyridin-2-yl)oxy]-2-methylpropan-2-yl}amino)-N-(1-cyanocyclohexyl)-N-methylacetamide

• IUPAC Name: 2-[[1-(3-bromopyridin-2-yl)oxy-2-methylpropan-2-yl]amino]-N-(1-cyanocyclohexyl)-N-methylacetamide
• InChI: InChI=1S/C19H27BrN4O2/c1-18(2,14-26-17-15(20)8-7-11-22-17)23-12-16(25)24(3)19(13-21)9-5-4-6-10-19/h7-8,11,23H,4-6,9-10,12,14H2,1-3H3
• InChI Key: RPPYGDMJZMQKKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=C(C=CC=N1)Br)NCC(=O)N(C)C2(CCCCC2)C#N
• Molecular Formula: C19H27BrN4O2
• Molecular Weight: 423.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (-CONH2), a bromopyridinyl group (a pyridine ring with a bromine atom attached), and a cyanocyclohexyl group (a cyclohexane ring with a cyanide group attached). These groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the bromopyridinyl and cyanocyclohexyl groups, followed by their attachment to the rest of the molecule. The exact methods used would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The bromopyridinyl group would likely contribute to the compound’s polarity, while the cyclohexane ring could potentially give it some degree of rigidity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific functional groups present. For example, the bromine atom in the bromopyridinyl group could potentially be replaced by other groups in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would likely be affected by the polarity of the bromopyridinyl group, while its melting and boiling points would depend on factors such as the size and shape of the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. This could include wearing protective clothing and eye protection, and ensuring good ventilation. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. This could involve testing its biological activity, studying its physical and chemical properties in more detail, or investigating new methods for its synthesis.